Cas no 108928-00-3 (Ethyl 2,4-difluorobenzoate)

• Product Name: Ethyl 2,4-difluorobenzoate
• CAS No: 108928-00-3
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD00153149
• CID: 91354
• PubChem ID: 160871428
• Update Time: 2025-06-29

Ethyl 2,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-difluorobenzoate
• C9H8F2O2
• 2,4-Difluorobenzoic Acid Ethyl Ester
• RARECHEM AL BI 0213
• Ethyl2,4-difluorobenzoate97%
• Ethyl 2,4-difluorobenzoate 97%
• OPQFYGPAOVCNEQ-UHFFFAOYSA-N
• 2,4-difluoro-benzoic acid ethyl ester
• PubChem3467
• ethyl-2,4-difluorobenzoate
• ethyl 2,4-di-fluorobenzoate
• ETHYL2,4-DIFLUOROBENZOATE
• 2,4 ETHYL-DIFLUOROBENZOATE
• WT1858
• SBB064610
• AM83134
• AS01256
• 2,4-Difluorobenzoic acid, ethyl ester
• VZ32011
• SDCCGMLS
• Benzoic acid, 2,4-difluoro-, ethyl ester
• SD
• E0935
• FT-0625890
• CS-W023088
• 2,4-Difluoro-benzoic acid, ethyl ester
• Z53836105
• EN300-6722319
• DTXSID60371889
• AKOS008948324
• SDCCGMLS-0066271.P001
• PS-8474
• SCHEMBL367075
• A24220
• 108928-00-3
• MFCD00153149
• DTXCID10322922

• MDL： MFCD00153149
• Inchi： 1S/C9H8F2O2/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3
• InChI Key： OPQFYGPAOVCNEQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=O)OCC)F

Computed Properties

• Exact Mass: 186.04900
• Monoisotopic Mass: 186.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.222
• Melting Point: 65 °C
• Boiling Point: 88°C/8mmHg(lit.)
• Flash Point: 84 ºC
• Refractive Index: 1.4730-1.4770
• PSA: 26.30000
• LogP: 2.14150
• Solubility: Insoluble in water

Ethyl 2,4-difluorobenzoate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazard Category Code： 36/37/38-37/38-36
• Safety Instruction： S26-S37-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, FLAMMABLE
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Ethyl 2,4-difluorobenzoate

Ethyl 2,4-Difluorobenzoate (CAS No. 108928-00-3): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2,4-difluorobenzoate (CAS No. 108928-00-3) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a benzoate ester functional group and two fluorine atoms at the 2 and 4 positions of the benzene ring. The presence of these fluorine atoms imparts distinct properties to the molecule, making it valuable for various applications.

The chemical formula of Ethyl 2,4-difluorobenzoate is C₉H₇F₂O₂, and its molecular weight is approximately 187.15 g/mol. The compound is a colorless to pale yellow liquid with a characteristic aromatic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In terms of physical properties, Ethyl 2,4-difluorobenzoate has a boiling point of around 175-177°C at 760 mmHg and a melting point of -35°C. These properties make it suitable for use in various chemical processes and reactions where temperature stability is crucial.

The synthesis of Ethyl 2,4-difluorobenzoate can be achieved through several methods. One common approach involves the esterification of 2,4-difluorobenzoic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under reflux conditions to ensure complete conversion of the acid to the ester. Another method involves the reaction of ethyl chloroformate with 2,4-difluoroaniline followed by hydrolysis to form the desired ester.

Ethyl 2,4-difluorobenzoate has found applications in a wide range of fields due to its unique chemical properties. In medicinal chemistry, it serves as an important intermediate in the synthesis of various pharmaceuticals. The presence of fluorine atoms can enhance the lipophilicity and metabolic stability of drug molecules, making them more effective in treating specific conditions. For example, recent studies have explored the use of Ethyl 2,4-difluorobenzoate derivatives in the development of anti-cancer drugs and antiviral agents.

In materials science, Ethyl 2,4-difluorobenzoate is used as a building block for the synthesis of advanced polymers and coatings. The fluorine atoms contribute to improved chemical resistance and reduced surface energy, making these materials suitable for applications in electronics, automotive coatings, and protective films. Recent research has also focused on using Ethyl 2,4-difluorobenzoate as a precursor for the synthesis of fluorous biphase systems, which have potential applications in catalysis and separation processes.

The safety profile of Ethyl 2,4-difluorobenzoate is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound. Additionally, storage should be in a cool, dry place away from incompatible materials.

In conclusion, Ethyl 2,4-difluorobenzoate (CAS No. 108928-00-3) is a valuable compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an important intermediate in the synthesis of pharmaceuticals and advanced materials. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its significance in modern chemistry.